N-(3,4-dimethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O5/c1-35-23-6-4-5-20(13-23)14-27(33)30-21-9-7-19(8-10-21)16-32-17-24(29-18-32)28(34)31-22-11-12-25(36-2)26(15-22)37-3/h4-13,15,17-18H,14,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: PFPBPPSCFIACSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC(=CC=C4)OC)OC
• Molecular Formula: C28H28N4O5
• Molecular Weight: 500.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O5 and its molecular weight is 500.555. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Synthetic Applications

• Research has focused on the synthesis and chemical properties of imidazole derivatives, indicating the importance of such compounds in organic synthesis and medicinal chemistry. These studies include the development of chemoselective N-acylation reagents and exploration of chiral axes due to acyclic imide-Ar bond rotations, which are critical for the synthesis of novel organic compounds with potential pharmacological activities (Kondo & Murakami, 2001).

Pharmacological Activities

• Imidazole derivatives have been extensively reviewed for their antitumor activities. The literature indicates that such compounds, including bis(2-chloroethyl)amino derivatives and benzimidazole analogs, exhibit a wide range of biological properties, suggesting their potential as antitumor agents (Iradyan et al., 2009).
• The synthesis and evaluation of benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents highlight the ongoing research into imidazole-related structures for developing new therapeutic agents. This research underscores the role of structural modification in enhancing the pharmacological profile of such compounds (Raut et al., 2020).

Mechanisms of Action and Drug Development

• The central nervous system (CNS) activities of azole compounds, including imidazole derivatives, have been studied, suggesting their potential application in treating CNS disorders. These findings indicate the significance of structural elements in modulating the pharmacological effects of such compounds (Saganuwan, 2020).

Environmental and Advanced Oxidation Processes

• Advanced oxidation processes (AOPs) for environmental remediation have been explored, highlighting the degradation pathways of various compounds, including those related to imidazole derivatives. Such research is critical for understanding the environmental impact and biodegradability of pharmaceutical compounds (Qutob et al., 2022).